molecular formula C9H13NO3S B8519525 2-Amino-5-n-propylbenzenesulfonic acid

2-Amino-5-n-propylbenzenesulfonic acid

Cat. No.: B8519525
M. Wt: 215.27 g/mol
InChI Key: NWHDCCSQTQOTNP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Amino-5-n-propylbenzenesulfonic acid is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H13NO3S

Molecular Weight

215.27 g/mol

IUPAC Name

2-amino-5-propylbenzenesulfonic acid

InChI

InChI=1S/C9H13NO3S/c1-2-3-7-4-5-8(10)9(6-7)14(11,12)13/h4-6H,2-3,10H2,1H3,(H,11,12,13)

InChI Key

NWHDCCSQTQOTNP-UHFFFAOYSA-N

Canonical SMILES

CCCC1=CC(=C(C=C1)N)S(=O)(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 31.4 g of p-n-propylaniline dissolved in 116 ml of acetic acid and 232 ml of water was added dropwise into 200 ml of a mixed solution comprising 130 g of sodium isocyanate and 900 ml of water, and then stirred in an ice-bath for 30 minutes. The crystals precipitated were filtered, washed with water and dried to give 38.88 g of 4-n-propylphenylurea. After the 4-n-propylphenylurea was added in portions into 107.6 ml of 20% fuming sulfuric acid, the reaction was carried out at 60° C. for 2 hours. Under cooling in an ice-bath, about 400 ml of ice was added into the reaction mixture, followed by heating under reflux for 4 hours. The crystals precipitated by cooling were filtered, washed with water and then dried to give 30.09 g of the above title product (yield: 64.1%). Melting point: 30 261.7°-262.3° C.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
107.6 mL
Type
reactant
Reaction Step One
[Compound]
Name
ice
Quantity
400 mL
Type
solvent
Reaction Step Two
Yield
64.1%

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